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Compound of Interest

Compound Name: 2-Bromopropane-1,1,1-d3
CAS No.: 688361-45-7
Cat. No.: B1485390
. J

In the landscape of modern drug discovery and mechanistic studies, isotopically labeled
compounds are indispensable tools. 2-Bromopropane-1,1,1-d3, a deuterated analogue of 2-
bromopropane, serves as a critical reagent and standard in a variety of specialized
applications. Its utility is primarily derived from the substitution of three hydrogen atoms with
deuterium at the C-1 position, which imparts a distinct mass signature without significantly
altering its chemical reactivity. This unique characteristic allows researchers to trace metabolic
pathways, elucidate reaction mechanisms, and serve as an internal standard in quantitative
analyses.[1] However, the safe and effective use of this compound necessitates a thorough
understanding of its inherent properties and potential hazards. This guide provides a
comprehensive overview of the safety, handling, and applications of 2-Bromopropane-1,1,1-
d3, with a focus on empowering researchers to work with this valuable reagent responsibly.

Section 1: Physicochemical Properties and Isotopic
Considerations

While a specific Safety Data Sheet (SDS) for 2-Bromopropane-1,1,1-d3 is not readily
available, the safety profile is largely extrapolated from its non-deuterated counterpart, 2-
bromopropane (CAS Number: 75-26-3).[2][3] The primary difference lies in the molecular
weight due to the presence of three deuterium atoms.

Core Physicochemical Data
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Value (for 2-

Property Reference
Bromopropane)

Molecular Formula CsHaDs3Br N/A

39091-63-9 (for 2-
CAS Number [1]
Bromopropane-d7)

Appearance Colorless liquid [3]
Boiling Point 59-61 °C [3]
Melting Point -89.0 °C [3]
Density 1.31 g/mL at 20 °C [3]
Solubility in Water 3.2g/Lat20°C [3]
Vapor Pressure 32 kPaat 20 °C [3]
Flash Point 19 °C (66 °F)

The Deuterium Isotope Effect: A Note on Reactivity

The substitution of hydrogen with deuterium can influence reaction rates, a phenomenon
known as the kinetic isotope effect (KIE).[4] The C-D bond is stronger than the C-H bond,
meaning reactions where the cleavage of this bond is the rate-determining step will proceed
more slowly.[4] For 2-bromopropane, which can undergo both nucleophilic substitution and
elimination reactions, this effect can be significant.[5][6][7] Researchers should be mindful that
reaction times and conditions may need to be adjusted when using the deuterated analogue
compared to the non-deuterated form.

Section 2: Hazard Identification and Toxicological
Profile

As a halogenated hydrocarbon, 2-Bromopropane-1,1,1-d3 should be handled with caution.
The hazards are considered analogous to those of 2-bromopropane.

GHS Hazard Classification
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Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)

Reproductive Toxicity: Category 1A (H360: May damage fertility or the unborn child)

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (H373: May cause damage
to organs through prolonged or repeated exposure)

Suspected of Causing Genetic Defects: (H341)

Toxicological Insights

e Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

o Acute Effects: Inhalation of vapors may cause respiratory tract irritation, dizziness, and
drowsiness. Skin and eye contact can lead to irritation.

» Chronic Effects: Prolonged or repeated exposure is associated with damage to organs, and it
is classified as a reproductive toxin.[2]

« |sotopic Effects on Toxicity: While specific toxicological data for 2-Bromopropane-1,1,1-d3
is lacking, studies on other deuterated halogenated hydrocarbons, such as 1,2-
dibromoethane, have shown that deuterium substitution can alter metabolic pathways.[8]
This can, in some cases, lead to different toxicity profiles. For instance, a decreased rate of
microsomal oxidation was observed for the deuterated analogue of 1,2-dibromoethane.[8]
Given this, it is prudent to handle 2-Bromopropane-1,1,1-d3 with the same, if not greater,
level of caution as its non-deuterated counterpatrt.

Section 3: Safe Handling and Storage Protocols

Given its flammability and toxicity, stringent adherence to safety protocols is paramount when
working with 2-Bromopropane-1,1,1-d3.

Engineering Controls and Personal Protective
Equipment (PPE)

A risk assessment should be conducted before any new or modified procedure involving this
compound.
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Caption: Hierarchy of controls for safe handling.

Step-by-Step Handling Protocol

e Preparation:
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o Ensure a certified chemical fume hood is operational.
o Don all required PPE: safety goggles, a lab coat, and chemical-resistant gloves.
o Have spill cleanup materials readily available.
e Dispensing:
o Ground all equipment to prevent static discharge, as the vapor is flammable.
o Work in a well-ventilated area, preferably within a fume hood.
o Avoid inhalation of vapors.
e Post-Handling:
o Tightly seal the container after use.
o Wash hands thoroughly with soap and water.

o Decontaminate the work area.

Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

» Store separately from incompatible materials such as strong oxidizing agents and strong
bases.

o For deuterated compounds, it is crucial to prevent isotopic contamination. This can be
achieved by handling under an inert atmosphere (e.g., nitrogen or argon).

Section 4: Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Exposure Route

Action

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate
medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical
attention.

Spill Response Workflow
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Caption: Workflow for spill response.

Section 5: Disposal Considerations
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Waste containing 2-Bromopropane-1,1,1-d3 must be treated as hazardous waste.
o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Route: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain.

o Deuterated Waste: While there are stringent regulations for the export of large quantities of
deuterium for nuclear applications, small quantities used in research are typically not subject
to these specific regulations.[9][10][11] However, it is best practice to consult your
institution's environmental health and safety (EHS) department for specific guidance on the
disposal of deuterated compounds. In the absence of specific guidelines, treat it as you
would its non-deuterated counterpart.

Section 6: Applications in Research and Drug
Development

The unique properties of 2-Bromopropane-1,1,1-d3 make it a valuable tool for the scientific
community.

e Mechanistic Studies: The kinetic isotope effect can be leveraged to study reaction
mechanisms, particularly in nucleophilic substitution and elimination reactions.[4]

 Internal Standards: Its distinct mass allows it to be used as an internal standard in mass
spectrometry-based quantitative analyses, improving the accuracy and precision of
measurements.[1]

o Metabolic and Pharmacokinetic Studies: Deuterated compounds are frequently used as
tracers to study the metabolic fate of drugs and other xenobiotics. The C-D bond can be
more resistant to metabolic cleavage, which can lead to altered pharmacokinetic profiles.[12]
This "deuterium switch" approach is an active area of drug development.[12]

¢ Synthesis of Labeled Compounds: It serves as a precursor for the synthesis of more
complex deuterated molecules for various research purposes.[1]

Conclusion
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2-Bromopropane-1,1,1-d3 is a powerful tool for researchers in drug development and other

scientific fields. Its safe and effective use hinges on a comprehensive understanding of its

properties and adherence to strict safety protocols. By following the guidance outlined in this

document, researchers can mitigate the risks associated with this compound and harness its

full potential to advance scientific knowledge. Always prioritize safety, consult institutional EHS

guidelines, and remain vigilant when working with any chemical reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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